Cas no 1783724-58-2 (tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate)

• Product Name: tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate
• CAS No: 1783724-58-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 5703473
• PubChem ID: 84809160
• Update Time: 2025-06-11

tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1783724-58-2
• EN300-802962
• tert-Butyl2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate
• tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate
• 1-Oxa-3,8-diazaspiro[5.5]undecane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-8-4-5-13(9-15)6-7-14-10(16)18-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： XDIOHLMWCUTOAL-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CN(C(=O)OC(C)(C)C)CCC2)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 460.9±34.0 °C(Predicted)
• pka: 12.46±0.20(Predicted)

Additional information on tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1783724-58-2)

The compound tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1783724-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as their rigid three-dimensional structures often confer improved pharmacokinetic properties and target selectivity. The tert-butyl ester moiety in this compound serves as a protective group, enabling further functionalization and derivatization, which is crucial for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using a multi-step process involving key intermediates and optimized reaction conditions to achieve high yields and purity.

In terms of biological activity, preliminary investigations suggest that tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate exhibits promising interactions with various enzymatic targets, particularly those involved in inflammatory and neurodegenerative pathways. Its spirocyclic framework has been shown to enhance binding affinity and selectivity, making it a valuable scaffold for the design of new therapeutic agents. Further studies are underway to explore its potential as a lead compound for the treatment of conditions such as Alzheimer's disease and chronic inflammation.

The compound's synthetic versatility has also been demonstrated in recent publications, where it has been used as a building block for the construction of more complex molecular architectures. For instance, researchers have employed it in the synthesis of peptidomimetics and small-molecule inhibitors, showcasing its utility in diverse chemical contexts. These advancements underscore the compound's potential to contribute to the development of next-generation pharmaceuticals.

In conclusion, tert-Butyl 2-oxo-1-oxa-3,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1783724-58-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its demonstrated biological activity and synthetic flexibility, position it as a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to unlock its full therapeutic potential.